- Studies on phytanoyl-CoA 2-hydroxylase and synthesis of phytanoyl-Coenzyme A, Bioorganic & Medicinal Chemistry Letters, 2001, 11(18), 2545-2548
Cas no 146622-45-9 (Coenzyme A, S-(3,7,11,15-tetramethylhexadecanoate))
Coenzyme A, S-(3,7,11,15-tetramethylhexadecanoate) is a specialized acyl-CoA derivative where Coenzyme A is esterified with 3,7,11,15-tetramethylhexadecanoic acid (phytanic acid). This compound plays a critical role in lipid metabolism, particularly in the degradation of branched-chain fatty acids via α-oxidation. Its structured modification enhances solubility and bioavailability, facilitating enzymatic processing in metabolic pathways. The product is valuable for biochemical research, particularly in studies involving peroxisomal disorders (e.g., Refsum disease) or lipid metabolism dysregulation. High purity and stability ensure reliable performance in in vitro assays and enzymatic studies. Its specificity makes it a useful tool for investigating CoA-dependent enzymatic mechanisms and metabolic intermediates.
146622-45-9 structure
Product Name:Coenzyme A, S-(3,7,11,15-tetramethylhexadecanoate)
CAS No:146622-45-9
MF:C41H74N7O17P3S
MW:1062.0493
CID:101104
PubChem ID:439640
Update Time:2025-06-08
Coenzyme A, S-(3,7,11,15-tetramethylhexadecanoate) Chemical and Physical Properties
Names and Identifiers
-
- Coenzyme A,S-(3,7,11,15-tetramethylhexadecanoate)
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethy
- [(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[hydroxy-[hydroxy-[3-hydroxy-2,2-dimethyl-3-[2-[2-[(3S,7S,11R)-3,7,11,15-tetramethylhexadecanoyl]sulfanylethylcarbamoyl]ethylcarbamoyl]propoxy]phosphoryl]oxy-phosphoryl]oxymethyl]oxolan-3-yl]oxyphosphonic acid
- Phytanoyl-CoA
- S-{1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,
- PUBCHEM_60210075
- C02060
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-
- [(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[hydroxy-[hydroxy-[3-hydroxy-2,2-dimethyl-3-[2-[2-
- Phytanoyl Coenzyme A
- 146622-45-9
- 3,7,11,15-tetramethyl hexadecanoyl coenzyme A
- 3,7,11,15-tetramethyl hexadecanoyl CoA
- Phytanoyl-coenzyme A
- S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (3S,7R,11R)-3,7,11,15-tetramethylhexadecanethioate
- Phytanyl CoA
- Q3382054
- Phytanoyl CoA
- Phytanyl coenzyme A
- Phytanic acid coenzyme A ester
- Coenzyme A, S-(3,7,11,15-tetramethylhexadecanoate)
-
- Inchi: 1S/C41H74N7O17P3S/c1-26(2)11-8-12-27(3)13-9-14-28(4)15-10-16-29(5)21-32(50)69-20-19-43-31(49)17-18-44-39(53)36(52)41(6,7)23-62-68(59,60)65-67(57,58)61-22-30-35(64-66(54,55)56)34(51)40(63-30)48-25-47-33-37(42)45-24-46-38(33)48/h24-30,34-36,40,51-52H,8-23H2,1-7H3,(H,43,49)(H,44,53)(H,57,58)(H,59,60)(H2,42,45,46)(H2,54,55,56)/t27-,28-,29+,30-,34-,35-,36+,40-/m1/s1
- InChI Key: NRJQGHHZMSOUEN-HZLKACBZSA-N
- SMILES: S(C([H])([H])C([H])([H])N([H])C(C([H])([H])C([H])([H])N([H])C([C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])OP(=O)(O[H])OP(=O)(O[H])OC([H])([H])[C@]1([H])[C@]([H])([C@]([H])([C@]([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)O1)O[H])OP(=O)(O[H])O[H])O[H])=O)=O)C(C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O
Computed Properties
- Exact Mass: 1061.40747608g/mol
- Monoisotopic Mass: 1061.40747608g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 22
- Heavy Atom Count: 69
- Rotatable Bond Count: 34
- Complexity: 1760
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 389
- XLogP3: 2.9
Experimental Properties
- Density: 1.49
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.621
- PSA: 425.34000
- LogP: 7.39180
Coenzyme A, S-(3,7,11,15-tetramethylhexadecanoate) Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:−20°C
Coenzyme A, S-(3,7,11,15-tetramethylhexadecanoate) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 870742P-5MG |
4ME 16:0 Coenzyme A |
146622-45-9 | 5mg |
¥3995.74 | 2023-11-02 | ||
| Larodan | 19-1604-1-1mg |
3,7,11,15-Tetramethylhexadecanoyl Coenzyme A (NH4)3 salt |
146622-45-9 | >95% | 1mg |
€230.00 | 2025-03-07 |
Coenzyme A, S-(3,7,11,15-tetramethylhexadecanoate) Production Method
Production Method 1
Reaction Conditions
1.1R:H2, C:Rh, S:MeOH
2.1R:n-Pr4N+ •RuO4-, R:Me-morpholineoxide, S:MeCN
2.2R:KMnO4, S:H2O, S:Me2CO
3.1R:Diimidazolyl ketone, S:THF
3.2S:THF, S:H2O
2.1R:n-Pr4N+ •RuO4-, R:Me-morpholineoxide, S:MeCN
2.2R:KMnO4, S:H2O, S:Me2CO
3.1R:Diimidazolyl ketone, S:THF
3.2S:THF, S:H2O
Reference
Coenzyme A, S-(3,7,11,15-tetramethylhexadecanoate) Raw materials
Coenzyme A, S-(3,7,11,15-tetramethylhexadecanoate) Preparation Products
Coenzyme A, S-(3,7,11,15-tetramethylhexadecanoate) Related Literature
-
Mridul Mukherji,Nadia J. Kershaw,Colin H. MacKinnon,Ian J. Clifton,Anthony S. Wierzbicki,Christopher J. Schofield,Matthew D. Lloyd phytanoyl-CoA 2-hydroxylase mutants causing Refsum’s Disease. Mridul Mukherji Nadia J. Kershaw Colin H. MacKinnon Ian J. Clifton Anthony S. Wierzbicki Christopher J. Schofield Matthew D. Lloyd Chem. Commun. 2001 972
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Andy G. Prescott,Matthew D. Lloyd Nat. Prod. Rep. 2000 17 367
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Shu-Shan Gao,Nathchar Naowarojna,Ronghai Cheng,Xueting Liu,Pinghua Liu Nat. Prod. Rep. 2018 35 792
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Nicola Steffan,Alexander Grundmann,Shamil Afiyatullov,Hanli Ruan,Shu-Ming Li Org. Biomol. Chem. 2009 7 4082
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Ashley C. Lindsay,Se Hun Kim,Jonathan Sperry Nat. Prod. Rep. 2018 35 1347
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